Cas no 10496-83-0 (1-Fluoranthenol)

1-Fluoranthenol structure
1-Fluoranthenol structure
Product Name:1-Fluoranthenol
CAS No:10496-83-0
MF:C16H10O
MW:218.250004291534
CID:166138
PubChem ID:3014645
Update Time:2025-04-19

1-Fluoranthenol Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoranthenol
    • fluoranthen-1-ol
    • 1-Hydroxy-fluoranthen
    • 1-hydroxyfluoranthene
    • AC1MHZY2
    • CTK0H7765
    • SureCN5894727
    • DTXSID60146877
    • hydroxyfluoranthene
    • 10496-83-0
    • SCHEMBL5894727
    • Inchi: 1S/C16H10O/c17-14-9-8-10-4-3-7-12-11-5-1-2-6-13(11)16(14)15(10)12/h1-9,17H
    • InChI Key: CJQDARRYJRAZBV-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=CC=CC3C4C=CC=CC=4C=1C=32

Computed Properties

  • Exact Mass: 218.0732
  • Monoisotopic Mass: 218.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 437.4°Cat760mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.895
  • PSA: 20.23
  • LogP: 4.19280
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